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Compound of Interest

Compound Name: U-104489

Cat. No.: B1682658 Get Quote

Extensive research has yielded no specific information regarding a compound designated as

PNU-104489. Database searches for this identifier in chemical and biological literature have

not returned any relevant results, suggesting that this may be an incorrect designation or a

compound not disclosed in publicly available resources.

It is possible that "PNU-104489" is a misnomer for a similarly named compound, or the

acronym "PNU" could be leading to ambiguity, as it is also widely used to refer to the Philippine

Normal University.

However, significant research is available for a related compound, PNU-159548, a novel

cytotoxic antitumor agent. Given the similarity in nomenclature, the following information on

PNU-159548 is provided as a potential point of reference.

Biological Activity of PNU-159548
PNU-159548, with the chemical name 4-demethoxy-3'-deamino-3'-aziridinyl-4'-

methylsulphonyl-daunorubicin, is a derivative of the anticancer drug idarubicin. It exhibits a

broad spectrum of antitumor activity both in laboratory settings (in vitro) and in living organisms

(in vivo).

Mechanism of Action
The primary mechanism of action for PNU-159548 is its dual ability to interact with DNA. It acts

as both a DNA intercalating agent and an alkylating agent. This means it can insert itself
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between the base pairs of the DNA helix and also form covalent bonds with the DNA, disrupting

its structure and function, ultimately leading to cancer cell death.

Preclinical and Clinical Findings
Antitumor Activity: PNU-159548 has demonstrated high antitumor activity against a wide

range of cancer cell lines.

Cardiotoxicity: A significant advantage of PNU-159548 is its reduced cardiotoxic potential

compared to other anthracyclines like doxorubicin[1]. In a chronic rat model, PNU-159548

was found to be significantly less cardiotoxic than doxorubicin at equimyelosuppressive

doses[1].

Myelotoxicity: The compound does cause dose-dependent myelotoxicity (suppression of the

bone marrow's ability to produce blood cells)[1].

Other Effects: Studies in rats have shown reversible increases in liver weight and non-

reversible testicular atrophy. Unlike doxorubicin, it did not appear to affect kidney weight[1].

Visualizing the Proposed Mechanism of PNU-159548
The following diagram illustrates the dual mechanism of action of PNU-159548 on DNA.
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Dual mechanism of PNU-159548 on DNA.

Disclaimer: The information provided above pertains to PNU-159548 and not PNU-104489. It is

offered as a potential alternative in the event of a typographical error in the original query.

Without further clarification or the availability of data for PNU-104489, a detailed technical

guide on its specific biological activity cannot be produced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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